![molecular formula C14H18FNO B7511156 N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide](/img/structure/B7511156.png)
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide
Overview
Description
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide, also known as Fencamfamine, is a psychoactive drug that belongs to the amphetamine family. It has been used in scientific research for its potential cognitive enhancing and neuroprotective effects.
Mechanism of Action
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide acts as a dopamine reuptake inhibitor and a norepinephrine releasing agent. It increases the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in cognitive processes such as attention, motivation, and reward.
Biochemical and Physiological Effects:
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide has been found to increase the activity of the dopaminergic and noradrenergic systems in the brain. It also increases the release of acetylcholine, which is involved in memory and learning processes. N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide has been shown to increase heart rate and blood pressure in rodents, which may be related to its sympathomimetic effects.
Advantages and Limitations for Lab Experiments
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide has advantages and limitations for lab experiments. Its potential cognitive enhancing and neuroprotective effects make it a useful tool for investigating the underlying mechanisms of cognitive processes and neurodegenerative diseases. However, its sympathomimetic effects may confound the results of experiments that involve cardiovascular measures.
Future Directions
There are several future directions for the study of N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide. One direction is to investigate its potential therapeutic effects in the treatment of neurodegenerative diseases. Another direction is to investigate its potential as a cognitive enhancer in healthy individuals. Additionally, further research is needed to understand the long-term effects of N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide on the brain and body.
Synthesis Methods
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide can be synthesized through the reaction of 3-fluorobenzylmagnesium chloride with N-methylcyclopentanecarboxamide in the presence of a palladium catalyst. The resulting compound is then purified through recrystallization.
Scientific Research Applications
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide has been used in scientific research to investigate its potential cognitive enhancing effects. Studies have shown that N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide can improve memory retention and learning abilities in rodents. It has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO/c1-16(14(17)12-6-2-3-7-12)10-11-5-4-8-13(15)9-11/h4-5,8-9,12H,2-3,6-7,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXAKCSAIVCZPKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)F)C(=O)C2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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